2-(2-Formylethyl)-3-isopropenyl-1-methyl-cyclopent-1-ene
Cat. No. B8534921
M. Wt: 178.27 g/mol
InChI Key: UJOYFNQUCLANMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04068084
Procedure details
12 drops of 85% phsophoric acid were added to a mixture, cooled to -15° C in a laboratory autoclave, of 76 g of 3-isopropenyl-1-methyl-2-methylene-cyclopentan-1-ol and 72 g of ethyl vinyl ether. After gassing with argon, the autoclave was brought, in an oil bath of 180° C, to an internal temperature of 150° C (this took about 15 minutes) and held at this temperature until a distinct drop in pressure occurred (about 100 minutes). The reaction mixture was then quenched, taken up in ether, washed with aqueous bicarbonate solution and water, the solution dried over anhydrous magnesium sulphate and concentrated under reduced pressure. The crude product (110 g), obtained as a yellow oil, was fractionated and yielded 61 g (68%) of pure 2-(2-formylethyl)-3-isopropenyl-1-methyl-cyclopent-1-ene having a woody, earthy fragrance; boiling point 0.2 = 64°-65° C; nD20 = 1.4888; IRfilm : νmax = 3080, 2725, 1725, 1642, 1440, 1370, 1060 and 895 cm-1.
[Compound]
Name
phsophoric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
76 g
Type
reactant
Reaction Step Two
Yield
68%
Identifiers
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REACTION_CXSMILES
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[C:1]([CH:4]1[CH2:8][CH2:7][C:6]([CH3:10])(O)[C:5]1=[CH2:11])([CH3:3])=[CH2:2].[CH:12]([O:14]CC)=[CH2:13]>>[CH:12]([CH2:13][CH2:11][C:5]1[CH:4]([C:1]([CH3:3])=[CH2:2])[CH2:8][CH2:7][C:6]=1[CH3:10])=[O:14]
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Inputs
Step One
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Name
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phsophoric acid
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0 (± 1) mol
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reactant
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Step Two
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Name
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Quantity
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76 g
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reactant
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Smiles
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C(=C)(C)C1C(C(CC1)(O)C)=C
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Name
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Quantity
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72 g
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reactant
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C(=C)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the autoclave was brought, in an oil bath of 180° C, to an internal temperature of 150° C
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CUSTOM
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CUSTOM
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Details
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this took about 15 minutes
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Duration
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15 min
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CUSTOM
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Type
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CUSTOM
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Details
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(about 100 minutes)
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Duration
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100 min
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was then quenched
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WASH
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WASH
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Details
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washed with aqueous bicarbonate solution and water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the solution dried over anhydrous magnesium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product (110 g), obtained as a yellow oil
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(=O)CCC1=C(CCC1C(=C)C)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 61 g | |
| YIELD: PERCENTYIELD | 68% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
